Cas no 1528587-43-0 (ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate)
ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-[(5-bromo-4-pyrimidinyl)thio]-, ethyl ester
- ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate
- Ethyl 2-((5-bromopyrimidin-4-yl)thio)acetate
- CS-0348193
- EN300-1273381
- AKOS015663220
- ethyl 2-[(5-bromopyrimidin-4-yl)sulfanyl]acetate
- 1528587-43-0
-
- Inchi: 1S/C8H9BrN2O2S/c1-2-13-7(12)4-14-8-6(9)3-10-5-11-8/h3,5H,2,4H2,1H3
- InChI Key: RTHZDGRGJRFQQE-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)CSC1C(Br)=CN=CN=1
Computed Properties
- Exact Mass: 275.95681g/mol
- Monoisotopic Mass: 275.95681g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 77.4Ų
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 346.8±37.0 °C(Predicted)
- pka: -0.30±0.27(Predicted)
ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1273381-1.0g |
ethyl 2-[(5-bromopyrimidin-4-yl)sulfanyl]acetate |
1528587-43-0 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-1273381-50mg |
ethyl 2-[(5-bromopyrimidin-4-yl)sulfanyl]acetate |
1528587-43-0 | 50mg |
$647.0 | 2023-10-02 | ||
| Enamine | EN300-1273381-100mg |
ethyl 2-[(5-bromopyrimidin-4-yl)sulfanyl]acetate |
1528587-43-0 | 100mg |
$678.0 | 2023-10-02 | ||
| Enamine | EN300-1273381-250mg |
ethyl 2-[(5-bromopyrimidin-4-yl)sulfanyl]acetate |
1528587-43-0 | 250mg |
$708.0 | 2023-10-02 | ||
| Enamine | EN300-1273381-500mg |
ethyl 2-[(5-bromopyrimidin-4-yl)sulfanyl]acetate |
1528587-43-0 | 500mg |
$739.0 | 2023-10-02 | ||
| Enamine | EN300-1273381-1000mg |
ethyl 2-[(5-bromopyrimidin-4-yl)sulfanyl]acetate |
1528587-43-0 | 1000mg |
$770.0 | 2023-10-02 | ||
| Enamine | EN300-1273381-2500mg |
ethyl 2-[(5-bromopyrimidin-4-yl)sulfanyl]acetate |
1528587-43-0 | 2500mg |
$1509.0 | 2023-10-02 | ||
| Enamine | EN300-1273381-5000mg |
ethyl 2-[(5-bromopyrimidin-4-yl)sulfanyl]acetate |
1528587-43-0 | 5000mg |
$2235.0 | 2023-10-02 | ||
| Enamine | EN300-1273381-10000mg |
ethyl 2-[(5-bromopyrimidin-4-yl)sulfanyl]acetate |
1528587-43-0 | 10000mg |
$3315.0 | 2023-10-02 |
ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate
Ethyl 2-(5-Bromopyrimidin-4-yl)sulfanylacetate (CAS No. 1528587-43-0): A Comprehensive Overview
Ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate (CAS No. 1528587-43-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate.
Chemical Properties and Structure
Ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate is a brominated pyrimidine derivative with the molecular formula C10H11BrN2O2S. The compound features a pyrimidine ring substituted with a bromine atom at the 5-position and a sulfanylacetate moiety attached to the 4-position. The ethyl ester group further enhances its solubility and reactivity, making it an attractive intermediate in organic synthesis.
The presence of the bromine atom imparts unique reactivity to the molecule, facilitating various chemical transformations such as cross-coupling reactions and nucleophilic substitutions. These properties make ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate a valuable building block in the synthesis of more complex molecules, particularly those with biological activity.
Synthesis and Preparation
The synthesis of ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate can be achieved through several methods, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 5-bromopyrimidin-4(3H)-one with ethyl 2-mercaptoacetate in the presence of a suitable base, such as potassium carbonate or sodium hydride.
A typical synthetic route involves the following steps:
- Nucleophilic substitution: The reaction between 5-bromopyrimidin-4(3H)-one and ethyl 2-mercaptoacetate is initiated by deprotonating the thiol group with a strong base.
- Cyclization: The resulting anion attacks the electrophilic carbon of the pyrimidine ring, leading to the formation of a five-membered ring.
- Esterification: The final step involves esterification to form the ethyl ester group.
This synthetic pathway is well-documented in the literature and has been optimized for large-scale production, making it accessible for both academic and industrial applications.
Applications in Medicinal Chemistry
Ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate has shown promise in various areas of medicinal chemistry due to its structural versatility and reactivity. One notable application is in the development of antiviral agents. Recent studies have demonstrated that compounds derived from this scaffold exhibit potent antiviral activity against a range of viruses, including influenza and hepatitis C virus (HCV).
A study published in the Journal of Medicinal Chemistry reported that derivatives of ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate exhibited significant inhibition of viral replication by targeting key viral enzymes. The bromine substituent was found to enhance the binding affinity to these enzymes, thereby improving the overall efficacy of the compounds.
Beyond antiviral applications, ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate has also been explored for its potential as an anticancer agent. Research conducted at a leading pharmaceutical company identified several derivatives that showed selective cytotoxicity against various cancer cell lines. The mechanism of action was attributed to their ability to disrupt cellular processes such as DNA replication and protein synthesis.
Clinical Trials and Future Prospects
The promising preclinical results have led to increased interest in advancing compounds derived from ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate into clinical trials. Several Phase I trials are currently underway to evaluate their safety and efficacy in human subjects. Preliminary data from these trials have been encouraging, with no major adverse effects reported.
The future prospects for compounds based on this scaffold are bright. Ongoing research aims to optimize their pharmacological properties through structural modifications and combination therapies. Additionally, efforts are being made to develop more efficient synthetic routes to reduce production costs and improve scalability.
Conclusion
In conclusion, ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate (CAS No. 1528587-43-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical properties and versatile structure make it an attractive candidate for developing novel therapeutic agents. As research continues to uncover new applications and optimize existing ones, this compound is poised to play a crucial role in advancing medical treatments for various diseases.
1528587-43-0 (ethyl 2-(5-bromopyrimidin-4-yl)sulfanylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)